5-((4-Ethylpiperazin-1-yl)(furan-2-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
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Description
5-((4-Ethylpiperazin-1-yl)(furan-2-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Study
- Patel et al. (2015) synthesized a novel heterocyclic compound, which includes derivatives of this chemical, characterized by various spectroscopic methods. These compounds demonstrated antibacterial and antifungal activities against a range of microorganisms (Patel, Patel, & Shah, 2015).
Antimicrobial Applications
- El-Shehry, El‐Hag, & Ewies (2020) explored derivatives of this compound for their antimicrobial properties against bacterial and fungal strains. The study highlights the compound's potential in creating effective antimicrobial agents (El-Shehry, El‐Hag, & Ewies, 2020).
Chemical Structure and Properties
- Koparır, Çetin, & Cansiz (2005) focused on the synthesis of related compounds, examining their chemical structure and properties such as thiol-thione tautomeric equilibrium. This research provides foundational knowledge for understanding the chemical behavior of similar compounds (Koparır, Çetin, & Cansiz, 2005).
Utility in Heterocyclic Compound Synthesis
- Abdelhamid et al. (2019) used a compound similar to the queried chemical as a precursor in synthesizing a new series of 1,3,4-thiadiazoles and other heterocyclic compounds. These derivatives were evaluated for antimicrobial activity, demonstrating the compound's utility in creating biologically active substances (Abdelhamid et al., 2019).
Electrochemical Applications
- Akpinar, Udum, & Toppare (2013) studied thiazolo[5,4-d]thiazole-containing copolymers, related to the queried compound, for their electrochemical and electrochromic properties. This research indicates potential applications in electrochromic devices (Akpinar, Udum, & Toppare, 2013).
Nematicidal and Antimicrobial Activity
- Reddy et al. (2010) synthesized derivatives of the compound and evaluated them for nematicidal and antimicrobial activities. This study highlights the compound's potential in agricultural and pharmaceutical applications (Reddy et al., 2010).
properties
IUPAC Name |
5-[(4-ethylpiperazin-1-yl)-(furan-2-yl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O3S/c1-2-22-7-9-23(10-8-22)15(13-5-3-11-26-13)16-18(25)24-19(28-16)20-17(21-24)14-6-4-12-27-14/h3-6,11-12,15,25H,2,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQAWCUAWQLVTCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(C2=CC=CO2)C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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